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Compound of Interest

Compound Name: Ko-947

Cat. No.: B15623293 Get Quote

Disclaimer: As of the current date, a specific Safety Data Sheet (SDS) with detailed disposal

instructions for Ko-947 is not publicly available. Therefore, this guidance is based on

established best practices for the handling and disposal of novel or uncharacterized small

molecule inhibitors in a laboratory setting. Ko-947 should be treated as a hazardous chemical

of unknown toxicity. It is imperative for all personnel to consult their institution's Environmental

Health and Safety (EHS) department for specific protocols and to obtain the supplier-provided

SDS for definitive guidance.

This document provides a procedural framework to ensure the safety of laboratory personnel

and compliance with regulatory standards when disposing of Ko-947 and associated materials.

Chemical and Physical Properties of Ko-947
A summary of the available quantitative data for Ko-947 is presented below. This information is

crucial for safe handling and for providing accurate details to waste management personnel.
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Property Value

Molecular Formula C21H17N5O

Molecular Weight 355.39 g/mol

CAS Number 1695533-89-1

Storage Temperature 2-8°C (protect from light)

Solubility (25°C) 55 mg/mL in DMSO

Detailed Protocol for the Disposal of Ko-947
The following step-by-step protocol outlines the recommended procedure for the safe disposal

of Ko-947. These procedures should be performed in accordance with your institution's specific

EHS guidelines.

1. Hazard Assessment and Personal Protective Equipment (PPE)

Hazard Assessment: Due to the lack of specific toxicity data, treat Ko-947 as a potent,

biologically active compound with unknown hazards. Assume it is toxic upon ingestion,

inhalation, or skin contact.

Required PPE: Before handling Ko-947 for disposal, ensure the following PPE is worn:

Chemical-resistant gloves (e.g., nitrile).

Safety goggles or a face shield.

A properly fitted laboratory coat.

Engineering Controls: All handling of Ko-947, especially the preparation of waste containers,

should be conducted within a certified chemical fume hood to minimize inhalation exposure.

2. Waste Segregation and Collection

Proper segregation of chemical waste is critical to prevent hazardous reactions and ensure

compliant disposal.[1]
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Solid Waste:

Collect all solid materials contaminated with Ko-947 in a designated hazardous waste

container.

This includes, but is not limited to:

Unused or expired pure Ko-947 powder.

Contaminated personal protective equipment (gloves, etc.).

Weighing papers, pipette tips, and microfuge tubes.

The container must be sealable, constructed of a compatible material (e.g., a high-density

polyethylene drum), and kept closed except when adding waste.[2][3]

Liquid Waste:

Collect all liquid waste containing Ko-947 in a separate, leak-proof hazardous waste

container with a secure, tight-fitting cap.[2][4]

This includes:

Unused stock or working solutions of Ko-947.

Solvents used to rinse glassware or other equipment that came into contact with Ko-
947. The first rinse of any container must be collected as hazardous waste.[2]

Crucially, do not mix incompatible waste streams. For example, keep halogenated and

non-halogenated solvent wastes separate if required by your institution.[5]

3. Labeling of Hazardous Waste Containers

Proper labeling is a regulatory requirement and essential for safe handling by EHS personnel.

[6]

As soon as waste is first added, affix a hazardous waste tag provided by your institution's

EHS department to the container.[3][7]
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The label must include the following information:

The words "Hazardous Waste".[6]

The full chemical name: "Ko-947". Avoid using abbreviations or chemical formulas.

A complete list of all constituents in the container, including all solvents and their

approximate percentages.

The accumulation start date (the date the first drop of waste was added).

The name of the Principal Investigator and the laboratory location.

4. Storage of Waste Containers

Store all hazardous waste containers in a designated and secure Satellite Accumulation Area

(SAA) within the laboratory.[6][8]

The SAA must be at or near the point of waste generation and under the control of the

laboratory operators.[6]

Ensure waste containers are stored in secondary containment (e.g., a plastic tub) to contain

any potential leaks or spills.[2][7]

Segregate incompatible waste types within the storage area.[2]

5. Arranging for Waste Disposal

Once a waste container is full or if you are discontinuing the use of Ko-947, schedule a

pickup with your institution's EHS department.[8]

Do not allow hazardous waste to accumulate in the laboratory. Adhere to institutional limits

on the volume of waste stored in an SAA.[2]

Never dispose of Ko-947 or its containers in the regular trash or down the drain.[2][3]

Disposal Workflow for Ko-947
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The following diagram illustrates the logical workflow for the proper disposal of Ko-947,

emphasizing the central role of institutional safety protocols.

Ko-947 Disposal Workflow
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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